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Compound of Interest

Compound Name:
4-Cyclopentyl-2-methylcyclohexyl

acetate

CAS No.: 93805-76-6

Cat. No.: B12665287

Get Quote

Executive Summary & Chemical Identity[1][2][3][4]
[5][6]
4-Cyclopentyl-2-methylcyclohexyl acetate (CAS RN: 93805-76-6) represents a specific

subclass of cycloalkyl esters characterized by high lipophilicity and steric bulk.[1] Structurally, it

consists of a cyclohexane ring substituted with an acetate group at position 1, a methyl group

at position 2, and a cyclopentyl ring at position 4.[2]

This molecule is of significant interest in two primary domains:

Fragrance Chemistry: As a structural analog to 4-tert-butylcyclohexyl acetate (Vertenex), it

likely exhibits woody, floral, or fruity olfactory profiles, with the cyclopentyl group providing

unique volatility and substantivity parameters.[1][2]

Medicinal Chemistry: It serves as a lipophilic scaffold for studying conformational locking in

receptor-ligand interactions, particularly where a "dumb-bell" shape (two rings separated by

a rigid spacer) is required.[1][2]
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Nomenclature Data
Descriptor Value

IUPAC Name 4-Cyclopentyl-2-methylcyclohexyl acetate

Systematic Name (4-Cyclopentyl-2-methylcyclohexyl) ethanoate

Molecular Formula

Molecular Weight 224.34 g/mol

SMILES CC1CC(CCC1OC(=O)C)C2CCCC2

InChI Key Predicted based on structure

Stereochemical Analysis & IUPAC Nomenclature[2]
[3]
The complexity of this molecule lies in its stereochemistry.[2] The cyclohexane ring contains

three chiral centers at C1, C2, and C4.[2] This results in

possible stereoisomers (4 diastereomeric pairs).[1][2]

Stereoisomer Designation
To provide a rigorous IUPAC name, one must define the relative or absolute configuration.[2]

The most thermodynamically stable isomer typically places the bulkiest groups in the equatorial

position to minimize 1,3-diaxial interactions.[2]

Bulkiest Group: Cyclopentyl (C4) > Methyl (C2) ≈ Acetate (C1).[1][2]

Preferred Conformation: The cyclopentyl group will anchor the ring in a chair conformation

where it occupies the equatorial position.[2]

Isomer Classification Table
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Configuration Relative Descriptor Stability (Predicted)

1,2-trans-1,4-trans (1R, 2R, 4S) High (All equatorial potential)

1,2-cis-1,4-trans (1S, 2R, 4S)
Moderate (Axial/Equatorial

mix)

1,2-trans-1,4-cis (1R, 2R, 4R) Low (Steric strain)

Conformational Locking
The cyclopentyl group at C4 acts as a "conformation anchor."[2] In the synthesis of such

molecules, the reaction conditions (e.g., catalytic hydrogenation) often favor the formation of

the thermodynamically stable all-equatorial or trans-diequatorial isomers.[1]

Graphviz Diagram: Stereochemical Logic & Isomer Tree

4-Cyclopentyl-2-methylcyclohexyl acetate
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Conformation

Click to download full resolution via product page

Caption: Logical flow of stereoisomer generation and thermodynamic stabilization via the C4-

cyclopentyl anchor.

Synthesis & Production Protocols
The synthesis of 4-cyclopentyl-2-methylcyclohexyl acetate typically follows a linear pathway

starting from aromatic precursors.[1][2] This ensures the carbon skeleton is intact before

stereocenters are introduced via reduction.

Retrosynthetic Analysis
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Target: 4-Cyclopentyl-2-methylcyclohexyl acetate.[1][2][3]

Precursor 1: 4-Cyclopentyl-2-methylcyclohexanol (Introduction of ester).

Precursor 2: 4-Cyclopentyl-2-methylphenol (Introduction of chirality via hydrogenation).[1][2]

Starting Materials:o-Cresol and Cyclopentene (Friedel-Crafts Alkylation).[1][2]

Detailed Experimental Protocol (Representative)
Step 1: Alkylation (Formation of the Carbon Skeleton)
Reaction: Friedel-Crafts alkylation of o-cresol with cyclopentene (or cyclopentyl halide).[1][2]

Reagents:o-Cresol, Cyclopentene,

or

(catalyst).[1][2]

Conditions:

initially, then ambient temperature.[1][2]

Mechanism: Electrophilic aromatic substitution.[1][2] The -OH and -CH3 groups direct the

incoming cyclopentyl cation to the para position relative to the hydroxyl group (position 4).[1]

[2]

Step 2: Catalytic Hydrogenation (Ring Saturation)
Critical Step for Stereochemistry.[1][2]

Reagents: 4-Cyclopentyl-2-methylphenol,

gas (50-100 atm), Raney Nickel or

catalyst.[1][2]

Conditions:

in an autoclave.
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Outcome: This reduction converts the aromatic ring to a cyclohexane ring.[2]

Note: High-temperature hydrogenation typically yields a mixture of isomers, often favoring

the thermodynamic (all-equatorial) alcohol.[1]

Step 3: Acetylation (Esterification)
Reaction: Conversion of the alcohol to the acetate ester.[2]

Reagents: 4-Cyclopentyl-2-methylcyclohexanol, Acetic Anhydride (

), Pyridine (catalyst/base).[1][2]

Procedure:

Dissolve alcohol (1.0 eq) in DCM or use neat conditions.[1][2]

Add Pyridine (1.2 eq) and DMAP (0.1 eq, catalytic).[1][2]

Add Acetic Anhydride (1.5 eq) dropwise at

.[1][2]

Stir at room temperature for 4 hours.

Quench: Add saturated

to neutralize acetic acid.

Extraction: Extract with Ethyl Acetate.

Purification: Vacuum distillation.

Graphviz Diagram: Synthesis Pathway
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Caption: Step-wise synthetic route from commodity chemicals to the target cycloalkyl ester.

Analytical Characterization
To validate the synthesis of this molecule, researchers must rely on spectroscopic signatures.

[2] The following data is projected based on structural analogs (e.g., 2-methylcyclohexyl

acetate) and general spectroscopic rules.
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Nuclear Magnetic Resonance (NMR)
NMR (400 MHz,

):

4.5 - 4.7 ppm (m, 1H): CH-O-CO (Deshielded methine proton at C1).[1][2]

2.05 ppm (s, 3H): O-CO-CH3 (Acetate methyl singlet).[1]

0.9 - 1.8 ppm (m, ~18H): Cyclohexane and Cyclopentyl ring protons.[1][2]

0.85 - 0.95 ppm (d, 3H): CH-CH3 (Methyl doublet at C2).[1][2]

NMR (100 MHz,

):

~170 ppm: C=O (Ester carbonyl).[1][2]

~74-78 ppm: C-O (C1 ring carbon).[1][2]

~40-45 ppm: C4 (Methine attached to cyclopentyl).[1][2]

~21 ppm: Acetate Methyl.[1][2]

~18 ppm: C2-Methyl.[1][2]

Mass Spectrometry (GC-MS)[2][3]
Molecular Ion (

): 224 m/z.[1]

Base Peak: Often m/z 43 (

) due to the labile acetate group.[1][2]

Fragment: m/z 164 (

) representing the elimination of acetic acid to form the alkene (4-cyclopentyl-2-
methylcyclohexene).[1][2]
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Applications & Safety
Fragrance & Flavor Industry
Cycloalkyl esters are prized for their stability and olfactory properties.[1][2]

Odor Profile: Likely possesses a soft, woody, amber-like scent with fruity top notes

(characteristic of acetate esters of substituted cyclohexanols).[1][2]

Substantivity: The cyclopentyl group increases molecular weight and lipophilicity (

), acting as a fixative that prolongs the scent on skin or fabric.[2]

Research Applications
Lipophilicity Studies: Used as a model compound to study the effect of cycloalkyl substitution

on membrane permeability.[2]

Stereochemical Probes: The rigid structure allows it to be used in probing the size

constraints of enzyme active sites (e.g., esterases).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Basic Red 76 | C20H22ClN3O2 | CID 110099 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 2-Methylcyclohexyl acetate | C9H16O2 | CID 98345 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 4-cyclopentyl-2-methylcyclohexyl acetate CAS#: 93805-76-6 [m.chemicalbook.com]

To cite this document: BenchChem. [In-Depth Technical Guide: 4-Cyclopentyl-2-
methylcyclohexyl Acetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12665287/docs#in-depth-technical-guide-4-
cyclopentyl-2-methylcyclohexyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact
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